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Compound of Interest

Compound Name: 2-Hydroxybutanal

Cat. No.: B14680593

Chemical Identification and Physical Properties

2-Hydroxybutanal, also known as 3-hydroxybutanal or aldol, is a colorless to pale yellow, thick
liquid.[1][2] It is miscible with water, alcohol, and ether.[1]

Table 1: Physical and Chemical Properties of 2-Hydroxybutanal

Property Value Source
Molecular Formula C4HB802 [1]
Molecular Weight 88.11 g/mol [2]
Appearance Colorless to yellow, thick liquid [1112]
Boiling Point 83 °C at 20 mmHg [1]
Density 1.109 g/cm3 at 16 °C [1]
Solubility Miscible with water, alcohol, o
ether

Hazard Identification and Classification

2-Hydroxybutanal is classified as a hazardous substance with acute toxicity, particularly
through dermal contact, and it is an irritant to the eyes.[3][4]
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Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

H310: Fatal in contact with

Acute Toxicity, Dermal 1 ]
skin[4][5]
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation[4]
Flammable liquids Category 4 Combustible liquid

Signal Word: Danger[4]

Hazard Symbols:

e T - Toxic[3]

Risk Phrases:

e R24: Toxic in contact with skin[3]
e R36: Irritating to the eyes[3]
Safety Phrases:

e S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[3]

o S28: After contact with skin, wash immediately with plenty of soap-suds.[3]
e S36/37: Wear suitable protective clothing and gloves.[3]

e S45: In case of accident or if you feel unwell, seek medical advice immediately (show the
label where possible).[3]

Toxicology Information
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The toxicological properties of 2-hydroxybutanal have not been exhaustively investigated.[6]
However, available data indicates its potential for significant health effects.

Table 3: Acute Toxicity Data

Exposure Route Species Value Source
Oral Rat LD50: 2180 mg/kg [11[3]
] 10 mg/24 h (mild
Dermal Rabbit S [3]
irritation)
) 100 mg/24 h
Eye Rabbit [3]

(moderate irritation)

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent exposure and accidents.

Handling

» Avoid all contact with skin, eyes, and clothing.[6]

e Do not ingest or inhale.[6]

o Work in a well-ventilated area, with mechanical exhaust if necessary.[6]

e Use non-sparking tools and take precautionary measures against static discharges.[7][8]
o Keep away from open flames, hot surfaces, and other sources of ignition.[6][7][8]

e Wash hands thoroughly after handling.[6][9]

 Remove and wash contaminated clothing before reuse.[6]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6][7]

e Store in an upright position to prevent leakage.[6]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][6][8]

e The storage area should be a designated flammables area.[7][8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 2-hydroxybutanal.

Table 4: Personal Protective Equipment Recommendations

Protection Type

Specification

Source

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
OSHA's 29 CFR 1910.133.

[416]1[7]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl, Viton/Butyl) and
protective clothing (e.g.,
Tychem® BR, CSM, TK) to

prevent skin contact.

[416](°]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded

or if irritation is experienced.

[416]1[7]

First Aid Measures

Immediate first aid is critical in the event of exposure.

Table 5: First Aid Procedures
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Exposure Route First Aid Measures Source

Move the person to fresh air. If
breathing has stopped, give

Inhalation artificial respiration. Keep the [6][10][11]
person warm and at rest. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
_ the skin with plenty of soap
Skin Contact [3][6][10]
and water for at least 15
minutes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids apart.
Remove contact lenses if
Eye Contact present and easy to do. [316]1[7]
Continue rinsing. Seek
immediate medical attention,
preferably from an

ophthalmologist.

Do NOT induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion , [61(8][10]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Accidental Release Measures

In case of a spill or release, follow these procedures:
o Evacuate personnel to a safe area.

e Ensure adequate ventilation.[6]
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» Remove all sources of ignition.[7][12]

o Wear appropriate personal protective equipment.[12]

o Contain the spill using inert absorbent material (e.g., sand, earth).

o Collect the absorbed material in suitable, closed containers for disposal.[6][12]
e Do not allow the substance to enter drains or surface water.[6]

o Clean the contaminated area thoroughly.[6]

Experimental Protocols

Detailed experimental protocols for the toxicity testing of 2-hydroxybutanal are not publicly
available. The provided toxicity data, such as the LD50 value, is likely derived from
standardized tests. The following is a generalized methodology for an acute oral toxicity study,
which would be similar to the one used to determine the LD50 of 2-hydroxybutanal.

General Protocol for Acute Oral Toxicity (OECD Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure)

¢ Objective: To determine the dose of a substance that causes mortality in 50% of a test
animal population (LD50) after a single oral administration.

o Test Animals: Typically, young adult rats of a single strain are used.

» Housing and Feeding: Animals are housed in standard conditions with access to food and
water. They are fasted before the administration of the test substance.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube.

e Dose Levels: A series of dose levels are tested in a stepwise manner.

» Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.
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» Pathology: A gross necropsy is performed on all animals at the end of the study.

o Data Analysis: The LD50 is calculated using appropriate statistical methods.

Visualizations
Signaling Pathways and Workflows
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General Laboratory Safety Workflow for Handling 2-Hydroxybutanal
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Don PPE

Handle 2-Hydroxybutanal in Ventilated Hood
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Emergency ~ _-~

Spill or Exposure Occurs

Post-Handling
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Follow Emergency Procedures Decontaminate Work Area

l

Administer First Aid Properly Store or Dispose of Chemical

l

Seek Medical Attention Remove and Dispose of PPE Correctly

\

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling 2-hydroxybutanal.
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First Aid Measures for 2-Hydroxybutanal Exposure

Exposure to 2-Hydroxybutanal
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M
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Caption: First aid measures for different routes of exposure to 2-hydroxybutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Hydroxybutanal safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14680593#2-hydroxybutanal-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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